Cas no 1261960-19-3 (2-Chloro-5-(2,5-dichlorophenyl)nicotinic acid)

• Product Name: 2-Chloro-5-(2,5-dichlorophenyl)nicotinic acid
• CAS No: 1261960-19-3
• MF: C₁₂H₆Cl₃NO₂
• MW: 302.540540218353
• CID: 2766174
• PubChem ID: 53224012
• Update Time: 2025-06-09

2-Chloro-5-(2,5-dichlorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-5-(2,5-DICHLOROPHENYL)NICOTINICACID
• 1261960-19-3
• DTXSID60688020
• MFCD18318093
• 2-Chloro-5-(2,5-dichlorophenyl)nicotinic acid, 95%
• 2-CHLORO-5-(2,5-DICHLOROPHENYL)NICOTINIC ACID
• 2-Chloro-5-(2,5-dichlorophenyl)nicotinic acid

• Inchi： 1S/C12H6Cl3NO2/c13-7-1-2-10(14)8(4-7)6-3-9(12(17)18)11(15)16-5-6/h1-5H,(H,17,18)
• InChI Key： MEZHSNAIUGWADC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=NC(=C(C(=O)O)C=1)Cl)Cl

Computed Properties

• Exact Mass: 300.946412Da
• Monoisotopic Mass: 300.946412Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-Chloro-5-(2,5-dichlorophenyl)nicotinic acid

2-Chloro-5-(2,5-dichlorophenyl)nicotinic acid (CAS No. 1261960-19-3)

2-Chloro-5-(2,5-dichlorophenyl)nicotinic acid, a compound with the CAS registry number 1261960-19-3, is an intriguing molecule that has garnered attention in the fields of chemistry and pharmacology. This compound belongs to the class of nicotinic acids, which are derivatives of nicotinic acid—a precursor to niacin, a vital nutrient. However, 2-Chloro-5-(2,5-dichlorophenyl)nicotinic acid stands out due to its unique substitution pattern and potential applications in drug design and agricultural chemistry.

The molecular structure of 2-Chloro-5-(2,5-dichlorophenyl)nicotinic acid is characterized by a nicotinic acid backbone with two chlorine atoms attached at specific positions. The chlorine substituents are strategically placed at the 2-position on the nicotinic acid ring and at the 2 and 5 positions on the phenyl group. This substitution pattern not only influences the compound's physical properties but also plays a crucial role in its biological activity. Recent studies have highlighted the importance of halogen substitution in modulating the pharmacokinetic profiles of drugs, making this compound a valuable candidate for further exploration.

One of the most promising applications of 2-Chloro-5-(2,5-dichlorophenyl)nicotinic acid lies in its potential as a lead compound for drug development. Nicotinic acids and their derivatives are known for their ability to interact with various biological targets, including G protein-coupled receptors (GPCRs). Research has shown that nicotinic acid receptor agonists can modulate lipid metabolism and have been explored as potential treatments for conditions such as dyslipidemia and cardiovascular diseases. The presence of chlorine atoms in 1261960-19-3 may enhance its receptor affinity or selectivity, making it a compelling candidate for further investigation in this context.

In addition to its pharmacological potential, 1261960-19-3 has also been studied for its role in agricultural chemistry. Certain nicotinic acid derivatives have been reported to exhibit pesticidal activity, particularly against insects and nematodes. The chlorinated substituents in this compound may contribute to its bioactivity by enhancing stability or uptake in target organisms. Recent advancements in green chemistry have emphasized the need for sustainable pest control solutions, and compounds like 1261960-19-3 could play a significant role in developing eco-friendly pesticides.

The synthesis of 1261960-19-3 involves a series of well-established organic reactions, including Friedel-Crafts alkylation and nucleophilic substitution. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is readily available for further studies. The ability to synthesize this compound efficiently is crucial for advancing its applications in both medicinal and agricultural fields.

From a structural standpoint, 1261960-19-3 exhibits interesting electronic properties due to the electron-withdrawing effects of the chlorine atoms. These properties can influence the molecule's reactivity in various chemical reactions and its interactions with biological systems. Computational studies using density functional theory (DFT) have provided insights into the electronic distribution of this compound, shedding light on its potential interactions with biomolecules such as proteins and enzymes.

Recent research has also explored the metabolic fate of 1261960-19-3 in living organisms. Understanding how this compound is absorbed, distributed, metabolized, and excreted is essential for evaluating its safety and efficacy as a drug candidate. Preliminary findings suggest that 1261960-19-3 undergoes hepatic metabolism via cytochrome P450 enzymes, which could impact its pharmacokinetic profile and bioavailability.

In conclusion, 2-Chloro-5-(2,5-dichlorophenyl)nicotinic acid (CAS No. 1261960-19-3) is a versatile compound with significant potential in both medicinal and agricultural applications. Its unique substitution pattern provides a foundation for exploring novel drug candidates and sustainable pest control solutions. As research continues to uncover its full range of properties and applications, this compound remains an exciting topic of study for scientists across multiple disciplines.